2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
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Description
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C20H19N7O4S2 and its molecular weight is 485.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
The compound has been explored for its antimicrobial properties. Baviskar et al. (2013) synthesized a series of derivatives including this compound and tested them against various bacterial strains like Staphylococcus aureus and Escherichia coli, and fungi such as Candida albicans, showing significant antimicrobial activity (Baviskar, Khadabadi, & Deore, 2013). Similarly, Andrews, Komathi, and Mohan (2017) synthesized derivatives and compared their antibacterial activities, finding that triazole substituted compounds exhibited higher inhibition against bacteria compared to thiadiazole derivatives (Andrews, Komathi, & Mohan, 2017).
Antitumor Applications
The compound has shown promise in cancer research as well. Al-Sanea et al. (2020) designed and synthesized derivatives, testing their anticancer activity on 60 cancer cell lines. One derivative demonstrated appreciable cancer cell growth inhibition against multiple cancer cell lines (Al-Sanea et al., 2020). Hafez and El-Gazzar (2017) synthesized thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives and found that the majority displayed potent anticancer activity, comparable to doxorubicin, on three human cancer cell lines (Hafez & El-Gazzar, 2017).
Insecticidal Applications
The compound's derivatives have also been explored for their insecticidal properties. Fadda et al. (2017) synthesized heterocycles incorporating a thiadiazole moiety and evaluated them as insecticidal agents against the cotton leafworm, Spodoptera littoralis, showing significant potential (Fadda et al., 2017).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N7O4S2/c1-2-31-14-5-3-13(4-6-14)27-15(9-12-10-16(28)23-18(30)22-12)25-26-20(27)33-11-17(29)24-19-21-7-8-32-19/h3-8,10H,2,9,11H2,1H3,(H,21,24,29)(H2,22,23,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YROGYTHTBRXHJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N7O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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